Cas no 2228497-90-1 (1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2228497-90-1
• MF: C₁₁H₁₀F₆O
• MW: 272.18692445755
• CID: 6386196
• PubChem ID: 165693296
• Update Time: 2025-05-27

1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol
• EN300-1954208
• 2228497-90-1
• 1,1,1-trifluoro-3-[2-methyl-4-(trifluoromethyl)phenyl]propan-2-ol

• Inchi： 1S/C11H10F6O/c1-6-4-8(10(12,13)14)3-2-7(6)5-9(18)11(15,16)17/h2-4,9,18H,5H2,1H3
• InChI Key： VUVGDWPUAONISL-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C(F)(F)F)=CC=1C)O)(F)F

Computed Properties

• Exact Mass: 272.06358391g/mol
• Monoisotopic Mass: 272.06358391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol

Comprehensive Overview of 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 2228497-90-1)

The compound 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 2228497-90-1) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and material science. Its trifluoromethyl groups and phenylpropan-2-ol backbone contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the search for novel fluorinated building blocks has surged, driven by their ability to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The CAS No. 2228497-90-1 compound aligns with this trend, as its trifluoro and methyl substituents offer steric and electronic effects that can fine-tune molecular interactions. Researchers are particularly interested in its role as a precursor for bioactive molecules, especially in the development of antiviral and anti-inflammatory agents, which are currently hot topics in the wake of global health challenges.

The synthesis and characterization of 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-value chemical production. Additionally, its low environmental persistence compared to non-fluorinated analogs makes it a candidate for green chemistry initiatives, addressing the growing concern over sustainable chemical practices.

From an industrial perspective, the demand for CAS No. 2228497-90-1 is expected to rise due to its versatility in fine chemical synthesis. Companies specializing in custom fluorination services are actively exploring its potential, particularly in catalysis and ligand design. The compound's electron-withdrawing properties also make it suitable for electronic materials, such as organic light-emitting diodes (OLEDs), which are widely searched in the context of next-generation display technologies.

In conclusion, 1,1,1-trifluoro-3-2-methyl-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 2228497-90-1) represents a promising fluorinated intermediate with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its relevance to contemporary research themes, such as drug design and sustainability, ensures its continued prominence in scientific and industrial discussions. As innovation in fluorine chemistry progresses, this compound is poised to play a pivotal role in shaping future breakthroughs.